N-(3-ethylphenyl)-3-methyl-1-benzofuran-2-carboxamide

• IUPAC Name: N-(3-ethylphenyl)-3-methyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C18H17NO2/c1-3-13-7-6-8-14(11-13)19-18(20)17-12(2)15-9-4-5-10-16(15)21-17/h4-11H,3H2,1-2H3,(H,19,20)
• InChI Key: LGWXMOPLEMZXHE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)C2=C(C3=CC=CC=C3O2)C
• Molecular Formula: C18H17NO2
• Molecular Weight: 279.3 g/mol

Description

N-(3-ethylphenyl)-3-methyl-1-benzofuran-2-carboxamide, also known as AM-2201, is a synthetic cannabinoid that acts as a potent agonist for the cannabinoid receptor. It was first synthesized in the late 2000s and has since gained popularity as a recreational drug. However, it has also been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

N-(3-ethylphenyl)-3-methyl-1-benzofuran-2-carboxamide acts as a potent agonist for the cannabinoid receptor, specifically the CB1 receptor. It binds to the receptor and activates it, leading to a cascade of intracellular signaling events that ultimately result in its biological effects.
Biochemical and Physiological Effects:
N-(3-ethylphenyl)-3-methyl-1-benzofuran-2-carboxamide has been shown to have a variety of biochemical and physiological effects. It has been found to have analgesic and anti-inflammatory effects, as well as neuroprotective effects. It has also been shown to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

N-(3-ethylphenyl)-3-methyl-1-benzofuran-2-carboxamide has several advantages and limitations for lab experiments. One advantage is that it is a potent agonist for the cannabinoid receptor, making it useful for studying the effects of cannabinoid receptor activation. However, one limitation is that it is a synthetic compound and may not accurately reflect the effects of endogenous cannabinoids.

Future Directions

There are several future directions for research on N-(3-ethylphenyl)-3-methyl-1-benzofuran-2-carboxamide. One direction is to investigate its potential therapeutic applications, particularly in the treatment of chronic pain and neurological disorders. Another direction is to study its mechanism of action in more detail, including its effects on intracellular signaling pathways. Additionally, future research could focus on developing more selective agonists for the cannabinoid receptor, which could have fewer side effects than N-(3-ethylphenyl)-3-methyl-1-benzofuran-2-carboxamide.

Synthesis Methods

N-(3-ethylphenyl)-3-methyl-1-benzofuran-2-carboxamide can be synthesized through a multi-step process that involves the reaction of benzofuran-2-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 3-ethylphenylmagnesium bromide to yield the desired product.

Scientific Research Applications

N-(3-ethylphenyl)-3-methyl-1-benzofuran-2-carboxamide has been the subject of scientific research due to its potential therapeutic applications. Studies have shown that it has analgesic, anti-inflammatory, and neuroprotective effects. It has also been investigated for its potential use in the treatment of various medical conditions such as chronic pain, multiple sclerosis, and epilepsy.